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Compound of Interest

Methyl 3-(chlorosulfonyl)-4-
Compound Name:
methylbenzoate

Cat. No.: B1285432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-(chlorosulfonyl)-4-
methylbenzoate, a key chemical intermediate in synthetic chemistry. The document details its
nomenclature, relevant experimental protocols, and a visual representation of its synthesis
pathway.

Chemical Identity and Synonyms

Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a benzoic acid derivative containing both a
methyl ester and a chlorosulfonyl functional group. This combination of reactive sites makes it a
versatile building block in the synthesis of more complex molecules. A comprehensive list of its
synonyms, registration numbers, and identifiers is provided in Table 1 for clear identification
and cross-referencing in research and procurement.

Table 1: Synonyms and Identifiers for Methyl 3-(chlorosulfonyl)-4-methylbenzoate[1][2]
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Category

Identifier

Systematic Name

methyl 3-(chlorosulfonyl)-4-methylbenzoate

IUPAC Name methyl 3-chlorosulfonyl-4-methylbenzoate[2]
CAS Number 372198-41-9[1][2]
PubChem CID 15923429[2]

European Community (EC) Number

818-404-8[2]

DSSTox Substance ID

DTXSID40579684[2]

Molecular Formula

C9HICIO4S[1][2]

Molecular Weight 248.68 g/mol [1][2]
InChl Key WOEQFPLAEXQVEJ-UHFFFAOYSA-N[2]
SMILES CC1=C(C=C(C=C1)C(=0)OC)S(=0)(=0)CI[2]

Alternative Names & Depositor-Supplied

Synonyms

3-(CHLOROSULFONYL)-4-METHYLBENZOIC
ACID METHYL ESTER, Benzoic acid, 3-
(chlorosulfonyl)-4-methyl-, methyl ester,
DTXCID10530449, RefChem:354745, and
others.[1][2]

Experimental Protocols

The following section details a common experimental procedure for the synthesis of Methyl 3-

(chlorosulfonyl)-4-methylbenzoate.

Synthesis of Methyl 3-(chlorosulfonyl)-4-methylbenzoate

This protocol describes the synthesis of the title compound from 3-(chlorosulfonyl)-4-

methylbenzoic acid.[1]

Materials:

o 3-(chlorosulfonyl)-4-methylbenzoic acid (200 mg, 0.85 mmol)
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e Thionyl chloride (SOCI2) (1.0 mL)
e Methanol (MeOH) (5 mL)

Procedure:

A mixture of 3-(chlorosulfonyl)-4-methylbenzoic acid (200 mg, 0.85 mmol) and thionyl
chloride (1.0 mL) is refluxed for 1 hour.

 After the reaction is complete, the excess thionyl chloride is removed under reduced
pressure (in vacuo).

o Methanol (5 mL) is added to the residue, and the resulting solution is stirred for 1 hour.

» The solvent is then removed in vacuo to yield Methyl 3-(chlorosulfonyl)-4-
methylbenzoate.

Results:

Product: Methyl 3-(chlorosulfonyl)-4-methylbenzoate

Appearance: Pale brown solid[1]

Yield: 127 mg (60%)[1]

Characterization Data:

o H NMR (400 MHz, CDCls): & 8.72 (d, J = 1.7 Hz, 1H), 8.25 (dd, J = 7.9, 1.7 Hz, 1H), 7.52
(d, J = 7.9 Hz, 1H), 3.97 (s, 3H), 2.86 (s, 3H).[1]

o LC-MS (APCI-): 229 (M-CI+O, 100%).[1]

Synthesis Workflow Diagram

The following diagram illustrates the two-step synthesis of Methyl 3-(chlorosulfonyl)-4-
methylbenzoate from its corresponding carboxylic acid.
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Caption: Synthesis of Methyl 3-(chlorosulfonyl)-4-methylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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